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Compound of Interest

Compound Name: Rp-8-CPT-cCAMPS

Cat. No.: B1630241

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rp-8-CPT-cAMPS (8-(4-Chlorophenylthio)adenosine-3',5'-cyclic monophosphorothioate, Rp-
isomer, sodium salt) is a potent and selective inhibitor of cAMP-dependent protein kinase A
(PKA).[1][2] As a lipophilic and membrane-permeant analog of cyclic adenosine
monophosphate (CAMP), it is an invaluable tool for dissecting cAMP-mediated signaling
pathways.[1][2] A key advantage of Rp-8-CPT-cAMPS is its resistance to hydrolysis by most
mammalian phosphodiesterases (PDEs), which ensures sustained inhibition of PKA in cellular
and tissue experiments.[1] This compound functions by competitively binding to the cAMP
binding sites on the regulatory subunits of the PKA holoenzyme, preventing its dissociation and
subsequent activation of the catalytic subunits.[1][3][4] Proper preparation of a stock solution is
the critical first step for reliable and reproducible experimental outcomes.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of Rp-8-CPT-cAMPS is
essential for its effective use.
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Property Value Reference
Molecular Formula C16H14CINsOsPS2 - Na [3]

Formula Weight 509.8 g/mol [3114]
Appearance Crystalline solid [3]

Purity >98% [3]

Amax 275 nm [31[4]

Solubility

Rp-8-CPT-cAMPS exhibits solubility in a variety of common laboratory solvents. The choice of

solvent will depend on the specific requirements of the experiment.

Solvent Solubility
DMF 30 mg/mL
DMSO 25 mg/mL
PBS (pH 7.2) 10 mg/mL
Ethanol 0.5 mg/mL

Soluble (Exact concentration not specified, but

Water . .
readily used for stock solutions)

Data compiled from multiple sources.[3][4]

Experimental Protocol: Preparation of a 10 mM
Aqueous Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Rp-8-CPT-cAMPS in
sterile, nuclease-free water.

Materials:
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Rp-8-CPT-cAMPS, sodium salt

Sterile, nuclease-free water

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes
Procedure:

o Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, the required mass
of Rp-8-CPT-cAMPS is calculated using its formula weight (509.8 g/mol ). Mass (mg) =
Volume (L) x Concentration (mol/L) x Formula Weight ( g/mol ) x 1000 (mg/g) Mass (mg) =
0.001 L x 0.010 mol/L x 509.8 g/mol x 1000 mg/g = 5.098 mg

» Weigh the compound: Carefully weigh out approximately 5.1 mg of Rp-8-CPT-cAMPS
powder and transfer it to a sterile microcentrifuge tube.

» Dissolve the compound: Add 1 mL of sterile, nuclease-free water to the microcentrifuge tube
containing the powder.

e Mix thoroughly: Vortex the solution until the compound is completely dissolved. The resulting
solution should be clear and colorless.

» Aliquot and store: Dispense the stock solution into single-use aliquots to avoid repeated
freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term storage.

Storage and Stability

Proper storage is crucial to maintain the biological activity of the Rp-8-CPT-cAMPS stock
solution.
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Storage .
Form Duration Notes
Temperature

Store under
Solid -20°C > 4 years desiccating
conditions.[4]

Protect from bright
Up to 1 month at

Stock Solution -20°C or -80°C -20°C, up to 6 months
at -80°C.

light. Avoid repeated

freeze-thaw cycles.[1]

[5]

Visualizing the Experimental Workflow and
Signaling Pathway

To further clarify the procedures and the compound's mechanism of action, the following

diagrams are provided.
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing a 10 mM Rp-8-CPT-cAMPS stock solution.
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Rp-8-CPT-cAMPS Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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